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Compound of Interest

Compound Name:
(3-Amino-4-

methoxyphenyl)methanol

Cat. No.: B571338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (3-Amino-4-methoxyphenyl)methanol (CAS No. 113928-90-8).

The information is compiled to ensure the safe and effective use of this compound in a

laboratory setting, fostering a culture of safety and building trust in our commitment to your

research needs beyond the product itself.

(3-Amino-4-methoxyphenyl)methanol is classified with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation). A "Warning" signal word and the GHS07 pictogram (exclamation mark)

are associated with this compound.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks of skin, eye, and respiratory

irritation. The following table summarizes the recommended PPE for handling (3-Amino-4-
methoxyphenyl)methanol.
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Body Part Recommended Protection Specifications and Remarks

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing or when handling

larger quantities.

Hands
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged contact or

handling larger quantities,

consider double-gloving or

using thicker neoprene gloves.

Always inspect gloves for signs

of degradation or punctures

before use.

Body Laboratory Coat

A flame-retardant lab coat is

recommended. Ensure the lab

coat is fully buttoned.

Respiratory
Use in a Fume Hood or

Ventilated Enclosure

If handling procedures are

likely to generate dust or

aerosols, work should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

a NIOSH-approved respirator

with an appropriate particulate

filter may be necessary.

Feet Closed-Toed Shoes
Shoes should fully cover the

feet to protect against spills.
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risks.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the specific procedures involving

this compound.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit appropriate for solid irritants readily available.

2. Handling the Chemical:

Location: All handling of (3-Amino-4-methoxyphenyl)methanol in its solid form or in

solutions should be performed in a well-ventilated laboratory, preferably within a chemical

fume hood.

Weighing: If the compound is a solid, weigh it out in a fume hood to control dust.

Solutions: When preparing solutions, add the compound slowly to the solvent to avoid

splashing.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing. Do not breathe dust or vapors.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

3. Spill Management:

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and prevent entry. Use appropriate PPE,

including respiratory protection. Cover the spill with an inert absorbent material and collect it
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in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

Unused Compound: Unused or expired (3-Amino-4-methoxyphenyl)methanol should be

disposed of as hazardous chemical waste in its original container or a suitable, labeled

waste container.

Contaminated Solid Waste: All disposable items that have come into contact with the

compound, such as gloves, weigh boats, and paper towels, should be considered hazardous

waste. These items should be collected in a designated, labeled hazardous waste container.

Solutions: Solutions containing (3-Amino-4-methoxyphenyl)methanol should be collected

in a labeled hazardous waste container for liquid chemical waste. Do not pour down the

drain.

Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of (3-Amino-4-
methoxyphenyl)methanol.
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Caption: Workflow for handling (3-Amino-4-methoxyphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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